Cas no 391224-05-8 (ethyl 4-(5-bromothiophene-2-amido)benzoate)
ethyl 4-(5-bromothiophene-2-amido)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-[[(5-bromo-2-thienyl)carbonyl]amino]-, ethyl ester
- ethyl 4-(5-bromothiophene-2-amido)benzoate
- SR-01000005003-1
- ethyl 4-[(5-bromothiophene-2-carbonyl)amino]benzoate
- SR-01000005003
- AKOS008921138
- ethyl 4-(5-bromothiophene-2-carboxamido)benzoate
- 391224-05-8
- F0161-0398
-
- Inchi: 1S/C14H12BrNO3S/c1-2-19-14(18)9-3-5-10(6-4-9)16-13(17)11-7-8-12(15)20-11/h3-8H,2H2,1H3,(H,16,17)
- InChI Key: BZBRLAUYIZRISX-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C1=CC=C(NC(C2SC(Br)=CC=2)=O)C=C1
Computed Properties
- Exact Mass: 352.97213g/mol
- Monoisotopic Mass: 352.97213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 83.6Ų
ethyl 4-(5-bromothiophene-2-amido)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0161-0398-2μmol |
ethyl 4-(5-bromothiophene-2-amido)benzoate |
391224-05-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0161-0398-5μmol |
ethyl 4-(5-bromothiophene-2-amido)benzoate |
391224-05-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0161-0398-10μmol |
ethyl 4-(5-bromothiophene-2-amido)benzoate |
391224-05-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0161-0398-20μmol |
ethyl 4-(5-bromothiophene-2-amido)benzoate |
391224-05-8 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0161-0398-1mg |
ethyl 4-(5-bromothiophene-2-amido)benzoate |
391224-05-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0161-0398-2mg |
ethyl 4-(5-bromothiophene-2-amido)benzoate |
391224-05-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0161-0398-3mg |
ethyl 4-(5-bromothiophene-2-amido)benzoate |
391224-05-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0161-0398-4mg |
ethyl 4-(5-bromothiophene-2-amido)benzoate |
391224-05-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0161-0398-5mg |
ethyl 4-(5-bromothiophene-2-amido)benzoate |
391224-05-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0161-0398-10mg |
ethyl 4-(5-bromothiophene-2-amido)benzoate |
391224-05-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
ethyl 4-(5-bromothiophene-2-amido)benzoate Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on ethyl 4-(5-bromothiophene-2-amido)benzoate
Professional Introduction to Ethyl 4-(5-bromothiophene-2-amido)benzoate (CAS No. 391224-05-8)
Ethyl 4-(5-bromothiophene-2-amido)benzoate, a compound with the chemical formula C₁₆H₁₁BrN₂O₃, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This compound has garnered attention due to its structural features and potential applications in the development of novel therapeutic agents. The presence of both a bromothiophene moiety and an amide group makes it a versatile scaffold for further chemical modifications and biological evaluations.
The CAS number 391224-05-8 uniquely identifies this compound in scientific literature and databases, facilitating its recognition and study. The ethyl 4-(5-bromothiophene-2-amido)benzoate structure itself is intriguing, as it combines the aromatic stability of benzoate with the unique electronic properties of the bromothiophene ring system. This combination has been explored in various research settings for its potential to interact with biological targets in novel ways.
In recent years, there has been a growing interest in thiophene derivatives due to their wide range of biological activities. The 5-bromothiophene-2-amido part of the molecule is particularly noteworthy, as it has been shown to exhibit properties that are beneficial for drug design. Specifically, the amide group can serve as a hinge region for protein interactions, while the bromothiophene ring can modulate electronic effects and influence binding affinity.
One of the most exciting areas of research involving ethyl 4-(5-bromothiophene-2-amido)benzoate is its potential application in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is often associated with diseases such as cancer. The bromothiophene moiety has been identified as a key pharmacophore in several kinase inhibitors, providing a basis for further optimization.
Recent studies have demonstrated that derivatives of bromothiophene can selectively target specific kinases, leading to potent inhibition of their activity. For instance, modifications to the 5-bromothiophene-2-amido group have allowed researchers to fine-tune the binding properties of these compounds, resulting in improved selectivity and reduced side effects. Ethyl 4-(5-bromothiophene-2-amido)benzoate represents an early example of such efforts, showcasing its potential as a lead compound for further development.
The benzoate component of ethyl 4-(5-bromothiophene-2-amido)benzoate also contributes to its pharmaceutical relevance. Benzoate derivatives are well-known for their versatility in drug design, often serving as scaffolds for compounds with diverse biological activities. The ester group in this molecule not only adds to its structural complexity but also provides a site for further functionalization, allowing chemists to explore new chemical spaces.
In terms of synthetic approaches, ethyl 4-(5-bromothiophene-2-amido)benzoate can be synthesized through multiple pathways, each offering unique advantages depending on the desired scale and purity requirements. One common method involves the condensation of 4-formylbenzoic acid with 5-bromo-2-thienylamine under controlled conditions, followed by esterification to introduce the ethyl group. This approach leverages readily available starting materials and well-established synthetic protocols, making it accessible for both academic and industrial settings.
The biological evaluation of ethyl 4-(5-bromothiophene-2-amido)benzoate has revealed several promising activities. In vitro studies have shown that this compound can inhibit the activity of certain kinases, suggesting its potential as an anti-cancer agent. Additionally, preliminary experiments have indicated that it may have anti-inflammatory properties, making it a candidate for treating conditions such as rheumatoid arthritis.
The structural features of ethyl 4-(5-bromothiophene-2-amido)benzoate also make it an attractive candidate for computational studies. Molecular modeling techniques can be used to predict how this compound interacts with biological targets at the atomic level. These insights can guide future modifications aimed at improving its potency and selectivity. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process significantly.
As our understanding of molecular interactions continues to grow, compounds like ethyl 4-(5-bromothiophene-2-amido)benzoate will play an increasingly important role in pharmaceutical research. Their unique structural features offer opportunities for innovation across multiple therapeutic areas. Whether used as lead compounds or building blocks for more complex molecules, they represent valuable assets in the quest for new treatments.
In conclusion, ethyl 4-(5-bromothiophene-2-amido)benzoate (CAS No. 391224-05-8) is a fascinating compound with significant potential in medicinal chemistry. Its combination of structural elements from both benzoate and bromothiophene moieties makes it a versatile scaffold for drug discovery efforts. As research progresses, we can expect to see further exploration of its applications in various therapeutic contexts.
391224-05-8 (ethyl 4-(5-bromothiophene-2-amido)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)